Cas no 2172177-34-1 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic acid
• CAS No: 2172177-34-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6299152
• PubChem ID: 165515969
• Update Time: 2025-05-19

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-methoxybutanoic acid
• EN300-1517398
• 2172177-34-1

• Inchi： 1S/C26H32N2O6/c1-17(25(31)28-15-18(33-2)14-24(29)30)8-7-13-27-26(32)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,7-8,13-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： HMJMTBKEYYORFK-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxybutanoic Acid (CAS No. 2172177-34-1)

The compound 4-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino-2-methylpentanamido-3-methoxybutanoic acid (CAS No. 2172177-34-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted pentanamide moiety, and a methoxy-substituted butanoic acid segment.

Recent studies have highlighted the importance of such compounds in the field of peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. The presence of the Fmoc group in this compound suggests its potential use in multi-step synthesis processes, where precise control over functional groups is essential.

The methyl substitution on the pentanamide chain adds to the compound's versatility, potentially influencing its solubility and bioavailability properties. This feature makes it an attractive candidate for use in drug design, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

In addition to its structural features, the compound's methoxy substitution on the butanoic acid moiety introduces electronic effects that could enhance its stability or reactivity under specific conditions. Such modifications are often exploited in medicinal chemistry to optimize drug candidates for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various chemical environments with unprecedented accuracy. For instance, molecular docking studies have revealed potential binding affinities with key biological targets, suggesting its role as a lead compound in drug discovery programs.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. These steps ensure the selective formation of the desired product while maintaining the integrity of sensitive functional groups.

Moreover, the compound's stability under different storage conditions has been thoroughly investigated, providing valuable insights into its shelf life and suitability for long-term use in research and industrial settings.

In summary, CAS No. 2172177-34-1 represents a sophisticated molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research and development.